Cas no 930570-40-4 (6-Bromo-4-chloro-2-ethylquinoline)

6-Bromo-4-chloro-2-ethylquinoline is a halogenated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its distinct bromo- and chloro-substitutions enhance reactivity, making it a valuable intermediate in heterocyclic synthesis. The ethyl group at the 2-position contributes to improved lipophilicity, which can influence binding affinity in medicinal chemistry applications. This compound is particularly useful in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship (SAR) studies. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. Suitable for use in cross-coupling reactions and other functional group transformations.
6-Bromo-4-chloro-2-ethylquinoline structure
930570-40-4 structure
Product Name:6-Bromo-4-chloro-2-ethylquinoline
CAS No:930570-40-4
MF:C11H9BrClN
MW:270.552860975266
MDL:MFCD09260433
CID:999321
PubChem ID:17039656
Update Time:2025-10-18

6-Bromo-4-chloro-2-ethylquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-4-chloro-2-ethyl-quinoline
    • 5,7-DICHLORO-4-HYDRAZINOQUINOLINE HYDROCHLORIDE
    • 6-BROMO-4-CHLORO-2-ETHYLQUINOLINE
    • 6-Bromo-4-chloro-2-ethylquinoline (ACI)
    • SY227334
    • DB-079470
    • CS-0088513
    • AB49958
    • 930570-40-4
    • AC7328
    • DTXSID90588923
    • EN300-89114
    • MFCD09260433
    • AS-78203
    • 6-Bromo-4-chloro-2-ethylquinoline
    • MDL: MFCD09260433
    • Inchi: 1S/C11H9BrClN/c1-2-8-6-10(13)9-5-7(12)3-4-11(9)14-8/h3-6H,2H2,1H3
    • InChI Key: BTDUERYMNJZNRZ-UHFFFAOYSA-N
    • SMILES: ClC1C2C(=CC=C(C=2)Br)N=C(CC)C=1

Computed Properties

  • Exact Mass: 268.96100
  • Monoisotopic Mass: 268.96069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 4.21310

6-Bromo-4-chloro-2-ethylquinoline Security Information

  • Hazard Category Code: 41
  • Safety Instruction: 26-39

6-Bromo-4-chloro-2-ethylquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-4-chloro-2-ethylquinoline Pricemore >>

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TRC
B802000-25mg
6-Bromo-4-chloro-2-ethylquinoline
930570-40-4
25mg
$ 50.00 2022-06-06
TRC
B802000-50mg
6-Bromo-4-chloro-2-ethylquinoline
930570-40-4
50mg
$ 70.00 2022-06-06
TRC
B802000-250mg
6-Bromo-4-chloro-2-ethylquinoline
930570-40-4
250mg
$ 295.00 2022-06-06
abcr
AB213296-250 mg
6-Bromo-4-chloro-2-ethylquinoline
930570-40-4
250MG
€239.50 2022-06-11

6-Bromo-4-chloro-2-ethylquinoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ;  2 h, 110 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines
Grams, Estevao Silveira; Silva Ramos, Alessandro; Neves Muniz, Mauro; Rambo, Raoni S. ; Alberton Perello, Marcia; et al, Molecules, 2022, 27(8),

6-Bromo-4-chloro-2-ethylquinoline Raw materials

6-Bromo-4-chloro-2-ethylquinoline Preparation Products

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